Cas no 1219913-19-5 (N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1219913-19-5
• MF: C₂₅H₂₇N₅O₄
• MW: 461.512985467911
• CID: 6439538
• PubChem ID: 49677470
• Update Time: 2025-05-17

N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide
• VU0527822-1
• SR-01000926127-1
• N-[2-[4-[4-(imidazol-1-ylmethyl)benzoyl]piperazin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide
• F5882-7558
• SR-01000926127
• 1219913-19-5
• N-[2-(4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}piperazin-1-yl)ethyl]-2H-1,3-benzodioxole-5-carboxamide
• AKOS024527191
• N-(2-(4-(4-((1H-imidazol-1-yl)methyl)benzoyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C25H27N5O4/c31-24(21-5-6-22-23(15-21)34-18-33-22)27-8-10-28-11-13-30(14-12-28)25(32)20-3-1-19(2-4-20)16-29-9-7-26-17-29/h1-7,9,15,17H,8,10-14,16,18H2,(H,27,31)
• InChI Key： ZZEZQLKEUNDHNC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CN2C=NC=C2)=CC=1)N1CCN(CCNC(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 461.20630436g/mol
• Monoisotopic Mass: 461.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide

N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

The compound with CAS No 1219913-19-5, known as N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines several key functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications.

N-Benzodioxole carboxamides have been extensively studied for their potential as inhibitors of certain enzymes and receptors involved in disease pathways. The presence of the imidazole ring within the molecule further enhances its bioactivity by providing additional hydrogen bonding capabilities and π-interactions, which are critical for molecular recognition and binding affinity. Recent studies have highlighted the role of such compounds in modulating kinase activity, particularly in oncology-related research.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the benzodioxole moiety, followed by coupling reactions to introduce the imidazole-containing benzoyl group and the piperazine ring. Advanced techniques such as Mitsunobu reactions and peptide coupling are often employed to achieve high yields and purity. The structural complexity of this molecule necessitates rigorous optimization of reaction conditions to ensure successful formation of the desired product.

From a pharmacological perspective, this compound has demonstrated remarkable selectivity towards specific targets in vitro, suggesting its potential as a lead compound for drug development. Preclinical studies have indicated that it exhibits antiproliferative activity against various cancer cell lines, with minimal cytotoxicity to normal cells. This selectivity is attributed to its ability to inhibit key signaling pathways involved in cell growth and survival.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding mode and interactions with target proteins. These studies have revealed that the imidazole group plays a pivotal role in stabilizing the molecule's interaction with the active site of the target enzyme, thereby enhancing its inhibitory potency.

In terms of drug delivery, the physicochemical properties of this compound, such as its solubility and permeability, are being investigated to assess its suitability for formulation into various dosage forms. Early results suggest that while the compound has favorable pharmacokinetic profiles, further modifications may be required to optimize its bioavailability.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable therapeutic agent. Ongoing research is focused on identifying additional targets and exploring combination therapies that could enhance its efficacy while minimizing adverse effects.

In conclusion, N-2-(4-{4-(1H-imidazol-1-yl)methylbenzoyl}piperazin-1-yl)ethyl-2H-1,3-benzodioxole-5-carboxamide represents a cutting-edge advancement in medicinal chemistry with significant potential in treating various diseases. Its unique structure, combined with recent breakthroughs in synthetic methodologies and pharmacological evaluations, positions it as a promising candidate for future drug development.